Cas no 315683-99-9 (ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate)

• Product Name: ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate
• CAS No: 315683-99-9
• MF: C₂₆H₁₉F₂NO₄S
• MW: 479.495172739029
• CID: 6569173
• Update Time: 2025-07-21

ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[(3,4-difluorobenzoyl)amino]-4-(4-phenoxyphenyl)-, ethyl ester

• Inchi： 1S/C26H19F2NO4S/c1-2-32-26(31)23-20(16-8-11-19(12-9-16)33-18-6-4-3-5-7-18)15-34-25(23)29-24(30)17-10-13-21(27)22(28)14-17/h3-15H,2H2,1H3,(H,29,30)
• InChI Key： CNYCGFDMPUZXSD-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(F)C(F)=C2)SC=C(C2=CC=C(OC3=CC=CC=C3)C=C2)C=1C(OCC)=O

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 544.0±50.0 °C(Predicted)
• pka: 11.23±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate

Introduction to Ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate (CAS No. 315683-99-9)

Ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate, identified by its CAS number 315683-99-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a thiophene core, which is a heterocyclic structure consisting of a benzene ring fused with a sulfur atom. The presence of fluorine atoms and phenoxy groups in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for various biological applications.

The structural features of Ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate make it an intriguing subject for further investigation. The benzamido group at the 2-position and the phenoxyphenyl moiety at the 4-position contribute to its potential bioactivity. Specifically, the benzamido group is known to exhibit inhibitory effects on certain enzymes and receptors, while the phenoxyphenyl group can enhance binding affinity due to its extended aromatic system. These characteristics suggest that this compound may have therapeutic potential in the treatment of various diseases, particularly those involving enzymatic or receptor-mediated pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the fluorine atoms in the molecule can modulate electronic properties, thereby influencing interactions with biological targets. For instance, fluorine substitution often enhances metabolic stability and binding affinity, which are critical factors in drug design. The Ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate structure, with its dual fluorinated benzamido and phenoxyphenyl groups, presents an excellent scaffold for developing novel bioactive molecules.

In addition to its structural complexity, this compound has been explored in various preclinical studies for its potential pharmacological effects. Research indicates that derivatives of thiophene-based compounds exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. The specific arrangement of functional groups in Ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate may contribute to its ability to interact with multiple biological targets simultaneously, offering a multi-targeted approach to drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods play a crucial role in constructing the complex molecular framework of this compound. The synthetic route also highlights the importance of protecting group strategies to prevent unwanted side reactions and ensure regioselectivity.

One of the most compelling aspects of studying Ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate is its potential application in drug discovery programs. Researchers are increasingly interested in developing small molecules that can modulate complex biological pathways implicated in human diseases. The unique combination of structural features in this compound makes it a valuable tool for exploring new therapeutic strategies. For example, its ability to interact with both enzyme and receptor targets suggests that it could be used to develop drugs with enhanced efficacy and reduced side effects.

The impact of this compound on future drug development cannot be overstated. As our understanding of disease mechanisms continues to evolve, so does the need for innovative chemical entities that can address unmet medical needs. The exploration of thiophene-based compounds like Ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate represents a significant step forward in this direction. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the discovery of novel bioactive molecules that have the potential to improve human health.

In conclusion, Ethyl 2-(3,4-difluorobenzamido)-4-(4-phenoxyphenyl)thiophene-3-carboxylate (CAS No. 315683-99-9) is a structurally intricate compound with promising biological applications. Its unique combination of functional groups makes it an attractive candidate for further research in pharmaceutical chemistry. As scientific understanding progresses and new methodologies are developed, compounds like this one will continue to play a crucial role in advancing drug discovery efforts worldwide.